Cas no 774-05-0 (ethyl 2-oxocycloheptane-1-carboxylate)

ethyl 2-oxocycloheptane-1-carboxylate Properties

Names and Identifiers

• Ethyl 2-oxo-cycloheptanecarboxylate
• Ethyl 2-Oxocycloheptanecarboxylate
• 2-Oxo-cycloheptanecarboxylic acid ethyl ester
• ethyl 2-oxocycloheptane-1-carboxylate
• 2-Oxocycloheptanecarboxylic Acid Ethyl Ester
• Cycloheptanecarboxylic acid, 2-oxo-, ethyl ester
• NSC131082
• 2-carbetoxycycloheptanone
• 2-carbethoxycycloheptanone
• 2-carboethoxycycloheptanone
• 2-carbethoxy-cycloheptanone
• 2-carboethoxy-cycloheptanone
• Ethyl2-Oxocycloheptanecarboxylate
• MKRBAWHVHOVBOQ-UHFFFAOYSA-
• SCHEMBL3656801
• ETHYL 2-OXO-1-CYCLOOCTANECARBOXYLATE 9&
• E1056
• NSC-131082
• FD9024
• AS-49319
• EN300-42080
• SY017443
• 2-oxo-cycloheptane-1-carboxylic acid ethyl ester
• DTXSID20299499
• 774-05-0
• Q-103575
• AKOS003671428
• FT-0688737
• CS-0099478
• Z425453600
• AKOS016842450
• A847750
• MKRBAWHVHOVBOQ-UHFFFAOYSA-N
• MFCD00604086
• ETHYL 2-OXO-1-CYCLOOCTANECARBOXYLATE 9&
• DB-002227
• DB-002201
• +Expand

• MDL： MFCD00604086
• InChIKey： MKRBAWHVHOVBOQ-UHFFFAOYSA-N
• Inchi： 1S/C10H16O3/c1-2-13-10(12)8-6-4-3-5-7-9(8)11/h8H,2-7H2,1H3
• SMILES： O(CC)C(C1C(CCCCC1)=O)=O

Computed Properties

• Exact Mass: 184.109944g/mol
• Surface Charge: 0
• XLogP3: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 184.109944g/mol
• Monoisotopic Mass: 184.109944g/mol
• Topological Polar Surface Area: 43.4Ų
• Heavy Atom Count: 13
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 5
• Surface Charge: 0

Experimental Properties

• LogP: 2.08900
• PSA: 43.37000
• Refractive Index: n20/D 1.483(lit.)
• Boiling Point: 126°C/11mmHg(lit.)
• Flash Point: >230℉
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.04 g/mL at 25 °C(lit.)

ethyl 2-oxocycloheptane-1-carboxylate Security Information

• WGK Germany：3
• Storage Condition：0-10°C

ethyl 2-oxocycloheptane-1-carboxylate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%